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Compound of Interest

Compound Name: 2-Methoxythiazole-5-carbaldehyde

Cat. No.: B1357225 Get Quote

CAS Number: 95453-59-1

This technical guide provides a comprehensive overview of 2-Methoxythiazole-5-
carbaldehyde, a heterocyclic compound of interest to researchers, scientists, and

professionals in drug development. This document summarizes its known properties, discusses

general synthetic approaches, and explores its potential applications based on the activities of

structurally related compounds.

Chemical Identity and Properties
2-Methoxythiazole-5-carbaldehyde is a substituted thiazole derivative. The thiazole ring is a

prominent scaffold in medicinal chemistry, and its derivatives have shown a wide range of

biological activities.

Table 1: Physicochemical Properties of 2-Methoxythiazole-5-carbaldehyde
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Property Value Source

CAS Number 95453-59-1 N/A

Molecular Formula C₅H₅NO₂S N/A

Molecular Weight 143.16 g/mol N/A

Appearance Not specified (likely a solid) N/A

Purity
Typically >95% (commercial

availability)
N/A

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Methoxythiazole-5-carbaldehyde are

not readily available in the public domain. However, general synthetic routes for 2-substituted-

thiazole-5-carbaldehydes can be adapted. A common approach is the formylation of a pre-

existing 2-methoxythiazole ring.

A generalized synthetic workflow is presented below. It is important to note that the specific

reagents and conditions would require optimization for this particular compound.

Generalized Synthetic Pathway

2-Methoxythiazole
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A generalized synthetic pathway for 2-Methoxythiazole-5-carbaldehyde.

General Experimental Protocol (Hypothetical)
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Vilsmeier-Haack Reagent Preparation: In a cooled, inert atmosphere, slowly add phosphorus

oxychloride to N,N-dimethylformamide (DMF).

Formylation: Dissolve 2-methoxythiazole in an appropriate anhydrous solvent (e.g.,

dichloromethane). Slowly add the prepared Vilsmeier-Haack reagent to this solution at a low

temperature.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. Monitor the reaction progress using thin-layer chromatography (TLC).

Work-up: Quench the reaction by pouring it onto ice, followed by neutralization with a

suitable base (e.g., sodium bicarbonate solution).

Extraction and Purification: Extract the product with an organic solvent. Dry the organic layer,

concentrate it under reduced pressure, and purify the crude product using column

chromatography to obtain 2-Methoxythiazole-5-carbaldehyde.

Applications in Drug Development and Biological
Activity
Specific biological activities and applications in drug development for 2-Methoxythiazole-5-
carbaldehyde are not well-documented. However, the broader class of thiazole derivatives is

known for a wide range of pharmacological activities. The thiazole nucleus is a key component

in many approved drugs.

Derivatives of the structurally similar 2-methylthiazole-5-carbaldehyde are utilized as

intermediates in the synthesis of pharmaceuticals, particularly antifungal and antibacterial

agents. It is plausible that 2-Methoxythiazole-5-carbaldehyde could serve as a valuable

building block in the synthesis of novel bioactive molecules. The methoxy group at the 2-

position can influence the electronic properties and metabolic stability of the resulting

compounds, potentially leading to improved pharmacological profiles.
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Potential Therapeutic Areas for Thiazole Derivatives

Thiazole Core

Antimicrobial Anti-inflammatory Anticancer Other Activities
(e.g., antiviral, CNS)
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Potential therapeutic applications of the thiazole scaffold.

Spectral Data
Specific spectral data (NMR, IR, MS) for 2-Methoxythiazole-5-carbaldehyde is not readily

available in public databases. Researchers working with this compound would need to perform

their own spectral analysis for characterization.

Conclusion
2-Methoxythiazole-5-carbaldehyde, identified by CAS number 95453-59-1, is a chemical

intermediate with potential for use in the synthesis of novel compounds for drug discovery and

development. While specific experimental protocols and biological data for this compound are

currently limited, its structural similarity to other biologically active thiazole derivatives suggests

it could be a valuable building block for medicinal chemists. Further research is warranted to

fully elucidate its synthetic pathways, reactivity, and pharmacological potential.

To cite this document: BenchChem. [In-Depth Technical Guide: 2-Methoxythiazole-5-
carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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